Cas no 51-28-5 (2,4-Dinitrophenol (Wetted with water))

2,4-Dinitrophenol (Wetted with water) Properties

Names and Identifiers

• 2,4-Dinitrophenol
• 2,4-dinitrophenol, reagent grade
• 2 4-DINITROPHENOL MOISTENED WITH WATER &
• 2,4-DINITROPHENOL PESTANAL, WITH APPROX.
• 2 4-DINITROPHENOL INDICATOR &
• 2,4-Dinitrophenol,PhIndicator
• 2,4-DinitroPhenolIndicatorGr
• 2,4-Dinitrophenol Solution
• DIN EN ISO 17495 - nitrophenols
• DNP
• System Performance Check Cmpds
• 1-Hydroxy-2,4-dinitrobenzene
• 2,4-dinitro-phenol
• 2.4-Dinitrophenol Standard
• Aldifen
• Low Concentration Base
• M L
• Neutrals - Mix 3
• Phenol,2,4-dinitro
• Solfo Black B
• Solfo Black G
• Tertrosulphur PBR
• 2,4-DNP
• alpha-Dinitrophenol
• +Expand

• MDL： MFCD00007115
• InChIKey： UFBJCMHMOXMLKC-UHFFFAOYSA-N
• Inchi： 1S/C6H4N2O5/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3,9H
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])O
• BRN： 1246142

Computed Properties

• Exact Mass: 184.01200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Heavy Atom Count: 13
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• LogP: 2.25500
• PSA: 111.87000
• Merck: 14,3280
• Refractive Index: 1.4738 (estimate)
• Water Partition Coefficient: 0.6 g/100 mL (18 oC)
• Boiling Point: 312.1°C at 760 mmHg
• Melting Point: 108-112?°C(lit.)
• Vapor Pressure: 0.000294mmHg at 25°C
• Flash Point: 11?°C
• Solubility: Solubility Sparingly soluble in water; soluble in ethanol, benzene
• Color/Form: Light yellow crystals or powder.
• Stability/Shelf Life: Stable. Combustible.
• Solubility: Insoluble in cold water, soluble in hot water \ ethanol \ ether \ acetone \ benzene \ chloroform
• Vapor Density: 6.35 (vs air)
• Sensitiveness: Light Sensitive
• pka: 3.96(at 15℃)
• PH: 2.8(colourless)-4.7(yellow)
• Density: 1,683 g/cm3

2,4-Dinitrophenol (Wetted with water) Security Information

• Symbol: GHS06 GHS08 GHS09
• RTECS：SL2800000
• WGK Germany：3
• Safety Term：4.1
• Safety Instruction： S28-S37-S45-S61-S28A-S36/37-S16-S7
• Packing Group：I
• Packing Group：I
• Risk Phrases：R23/24/25; R33; R50
• Hazard Level：4.1
• Dangerous goods sign： T N
• Hazardous Material transportation number：UN 1320 4.1/PG 1
• Hazard Statement： H301 + H311 + H331-H373-H400
• Warning Statement： MissingPhrase-N15.00950417-P260-P280-P302
  P352
  P312-P304
  P340
  P312-P403
  P233
• Storage Condition：2-8°C
• PackingGroup：I
• Risk Phrases： 23/24/25-33-50
• Signal Word：Danger
• TSCA：Yes
• HazardClass：4.1

2,4-Dinitrophenol (Wetted with water) Customs Data

• HS CODE：29089990
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%